1-(2,2-Dimethoxy-ethyl)-2-isocyano-benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the isocyanide group onto a benzene ring already substituted with a 2,2-dimethoxyethyl group. This could potentially be achieved through methods such as nucleophilic aromatic substitution or palladium-catalyzed coupling reactions, depending on the specific starting materials and conditions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar, aromatic benzene ring, with the isocyanide and dimethoxyethyl groups causing deviations from this planarity. The electron-withdrawing isocyanide could potentially influence the electron density and reactivity of the benzene ring .Chemical Reactions Analysis
The isocyanide group is known to participate in a variety of reactions, including cycloadditions and rearrangements. The dimethoxyethyl group could potentially be cleaved under acidic or basic conditions to yield alcohols or alkoxides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the isocyanide could contribute to a distinctive odor, as many isocyanides have strong, unpleasant smells .Mechanism of Action
properties
CAS RN |
592479-02-2 |
---|---|
Product Name |
1-(2,2-Dimethoxy-ethyl)-2-isocyano-benzene |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.23 g/mol |
IUPAC Name |
1-(2,2-dimethoxyethyl)-2-isocyanobenzene |
InChI |
InChI=1S/C11H13NO2/c1-12-10-7-5-4-6-9(10)8-11(13-2)14-3/h4-7,11H,8H2,2-3H3 |
InChI Key |
XSTAOBURMHGXDG-UHFFFAOYSA-N |
SMILES |
COC(CC1=CC=CC=C1[N+]#[C-])OC |
Canonical SMILES |
COC(CC1=CC=CC=C1[N+]#[C-])OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.